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Compound of Interest

Compound Name: Ribasine

Cat. No.: B1672137

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide addresses the synonymy of Deoxyhimalayamine with Ribasine and
provides a consolidated overview of its core chemical properties. Despite a comprehensive
search of scientific literature and chemical databases, detailed pharmacological data, specific
experimental protocols, and established signaling pathways for Ribasine (Deoxyhimalayamine)
are not extensively documented in publicly accessible resources. This document presents the
available verified information and contextualizes the compound within a general framework
relevant to natural product research and development.

Chemical and Physical Properties of Ribasine

Ribasine, also known by its synonym Deoxyhimalayamine, is a naturally occurring alkaloid.
Alkaloids are a diverse group of naturally occurring chemical compounds that mostly contain
basic nitrogen atoms[1][2]. This class of compounds is known for a wide range of
pharmacological activities[1][3]. The fundamental chemical and physical properties of Ribasine
are summarized below.
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Property Value Source
Molecular Formula C20H17NO5 PubChem[4]
Molecular Weight 351.4 g/mol PubCheml[4]

(1S,12R,14S)-13-methyl-
5,7,17,19,25-pentaoxa-13-
azaheptacyclo[12.10.1.01,12.0

IUPAC Name 2,10.04,8.015,23.016,20]penta  PubChem][4]
cosa-
2,4(8),9,15(23),16(20),21-
hexaene

CAS Number 87099-54-5 PubChem[4]

Deoxyhimalayamine,
Synonyms Grandiflorine, Limogine, (+)- PubCheml[4]

Ribasine

Pharmacological Data and Experimental Protocols

A thorough literature review did not yield specific quantitative pharmacological data or detailed
experimental protocols for Ribasine. The biological activities and mechanism of action for this
particular alkaloid remain largely uncharacterized in peer-reviewed studies. Research into the
biological effects of isoquinoline alkaloids from genera such as Corydalis has revealed a variety
of activities, including acetylcholinesterase inhibition and anti-proliferative effects, but specific
data for Ribasine is not available[5].

Signaling Pathways

Currently, there are no elucidated signaling pathways specifically associated with Ribasine in
the available scientific literature. The broader class of alkaloids is known to interact with a
multitude of cellular signaling cascades, but compound-specific information for Ribasine is
required for accurate pathway mapping.

Generalized Workflow for Natural Product Drug
Discovery
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In the absence of specific experimental data for Ribasine, the following diagram illustrates a
generalized workflow for the isolation and preliminary screening of a novel natural product, a
process that would be applicable to the study of Ribasine.
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A generalized workflow for natural product discovery.
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Conclusion

Deoxyhimalayamine is a confirmed synonym for the alkaloid Ribasine. While its fundamental
chemical properties are documented, a significant gap exists in the scientific literature
regarding its pharmacological activity, mechanism of action, and interaction with cellular
signaling pathways. The information provided herein represents the extent of currently
available public data. Further investigation into this natural product is required to elucidate its
potential therapeutic value. The generalized workflow presented offers a conceptual framework
for how such investigations might proceed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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